Cas no 1136574-84-9 (Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- )

• Product Name: Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl-
• CAS No: 1136574-84-9
• MF: C₉H₇FN₂O₃S
• MW: 242.226884126663
• CID: 5251077
• Update Time: 2025-06-09

Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-3-isoxazolylbenzenesulfonamide (ACI)
• Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl-

• Inchi： 1S/C9H7FN2O3S/c10-7-2-1-3-8(6-7)16(13,14)12-9-4-5-15-11-9/h1-6H,(H,11,12)
• InChI Key： CUFVFYFRMVPMAX-UHFFFAOYSA-N
• SMILES： O=S(C1C=C(F)C=CC=1)(NC1C=CON=1)=O

Additional information on Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl-

Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- (CAS No. 1136574-84-9): A Comprehensive Overview

Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- (CAS No. 1136574-84-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzenesulfonamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The unique structural features of Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- make it a promising candidate for further research and development in drug discovery.

The chemical structure of Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- consists of a benzene ring substituted with a sulfonamide group and a fluorine atom at the 3-position. Additionally, the N-3-isoxazolyl substitution provides further functional diversity and enhances the compound's pharmacological profile. The presence of these functional groups contributes to the compound's ability to interact with various biological targets, making it a valuable tool in the study of disease mechanisms and potential therapeutic interventions.

Recent studies have highlighted the potential of Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2021, Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- was evaluated for its anti-cancer properties. The results showed that the compound selectively inhibited the growth of several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising lead compound for further development as an anti-cancer agent.

The pharmacokinetic properties of Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound has favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. Additionally, preliminary toxicology studies have indicated that Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The structural versatility of Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- has also led to its exploration as a scaffold for the design of novel drug candidates. Researchers have synthesized various derivatives by modifying the substituents on the benzene ring and isoxazolyl group to optimize its biological activity and pharmacological properties. These efforts have resulted in the identification of several promising lead compounds with enhanced potency and selectivity.

In conclusion, Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- (CAS No. 1136574-84-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical applications. As research progresses, it is anticipated that Benzenesulfonamide, 3-fluoro-N-3-isoxazolyl- will play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments for unmet medical needs.